Cas no 920512-20-5 (Phenol, 2-amino-5-[[(4-methoxy-2-pyrimidinyl)amino]methyl]-)
920512-20-5 structure
Product Name:Phenol, 2-amino-5-[[(4-methoxy-2-pyrimidinyl)amino]methyl]-
CAS No:920512-20-5
MF:C12H14N4O2
MW:246.265161991119
CID:756388
PubChem ID:69342115
Update Time:2025-04-19
Phenol, 2-amino-5-[[(4-methoxy-2-pyrimidinyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-amino-5-[[(4-methoxy-2-pyrimidinyl)amino]methyl]-
- 2-amino-5-[[(4-methoxypyrimidin-2-yl)amino]methyl]phenol
- DTXSID60740319
- 2-Amino-5-{[(4-methoxypyrimidin-2-yl)amino]methyl}phenol
- SCHEMBL5175713
- 920512-20-5
-
- Inchi: 1S/C12H14N4O2/c1-18-11-4-5-14-12(16-11)15-7-8-2-3-9(13)10(17)6-8/h2-6,17H,7,13H2,1H3,(H,14,15,16)
- InChI Key: KIDCQCVKVJRQFF-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)CNC1N=CC=C(N=1)OC)N
Computed Properties
- Exact Mass: 246.11167570g/mol
- Monoisotopic Mass: 246.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 93.3Ų
Phenol, 2-amino-5-[[(4-methoxy-2-pyrimidinyl)amino]methyl]- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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